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Compound of Interest

Compound Name: Diisopropyl terephthalate

Cat. No.: B1594509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl terephthalate (DIPT) is an ester of terephthalic acid and isopropanol, appearing

as a colorless to pale yellow liquid.[1] It is characterized by its low volatility and high thermal

stability, making it a versatile component in various industrial formulations.[1] In the realm of

coatings and adhesives, DIPT primarily functions as a plasticizer and a solvent.[1] Its

incorporation into polymer matrices, such as polyvinyl chloride (PVC), enhances flexibility,

durability, and workability.[1] As a solvent, it can be used to modify the viscosity and application

properties of coating and adhesive systems.[1]

Mechanism of Action
In polymer-based coatings and adhesives, diisopropyl terephthalate acts as a plasticizer by

embedding itself between the polymer chains. This disrupts the intermolecular forces, leading

to increased free volume and flexibility of the polymer matrix. The result is a reduction in the

glass transition temperature (Tg), melt viscosity, and elastic modulus of the final product. This

enhanced flexibility is crucial for applications where the coating or adhesive must withstand

bending, impact, or temperature fluctuations without cracking or delaminating.
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While specific quantitative performance data for diisopropyl terephthalate in coatings and

adhesives is not readily available in public literature, the following tables provide an example of

how to structure and present such data once obtained through experimentation. The data

presented for Dioctyl Terephthalate (DOTP), a related and well-studied terephthalate

plasticizer, can serve as a reference.

Table 1: Physical and Chemical Properties of Terephthalate Plasticizers

Property
Diisopropyl
Terephthalate
(DIPT)

Dioctyl
Terephthalate
(DOTP) - Example

Unit

Molecular Weight 250.29 390.57 g/mol

Appearance
Colorless to pale

yellow liquid
Clear, colorless liquid -

Density (25°C)
1.05 - 1.11

(estimated)[1]
0.983 g/cm³

Viscosity (25°C) Data not available 63 mPa·s

Acid Value Data not available ≤ 0.04 mg KOH/g

Purity ≥ 95% (typical) ≥ 99.5 %

Flash Point Data not available > 210 °C

Water Content Data not available ≤ 0.1 wt %

Note: Data for DIPT is based on available information; some values are not available. DOTP

data is provided for illustrative purposes.

Table 2: Performance of Terephthalate Plasticizers in a Model PVC Coating Formulation
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Property
Control (No
Plasticizer)

Formulation
with 30 phr
DIPT

Formulation
with 30 phr
DOTP -
Example

Unit
Test
Method

Tensile

Strength

Data not

available

Data not

available

Data not

available
MPa ASTM D882

Elongation at

Break

Data not

available

Data not

available

Data not

available
% ASTM D882

Shore A

Hardness

Data not

available

Data not

available

Data not

available
- ASTM D2240

Low-

Temperature

Flexibility

Data not

available

Data not

available

Data not

available
°C ASTM D1790

Plasticizer

Migration

(24h, 70°C)

N/A
Data not

available

Data not

available
% weight loss ASTM D1203

Note: "phr" stands for parts per hundred of resin. This table is an example; users should

populate it with their own experimental data.

Table 3: Performance of Terephthalate Plasticizers in a Model Adhesive Formulation
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Property
Control (No
Plasticizer)

Formulation
with 15 phr
DIPT

Formulation
with 15 phr
DOTP -
Example

Unit
Test
Method

Viscosity

(25°C)

Data not

available

Data not

available

Data not

available
cP ASTM D2196

180° Peel

Adhesion

Data not

available

Data not

available

Data not

available
N/25mm ASTM D3330

Lap Shear

Strength

Data not

available

Data not

available

Data not

available
MPa ASTM D1002

Open Time
Data not

available

Data not

available

Data not

available
minutes

Internal

Method

Curing Time
Data not

available

Data not

available

Data not

available
hours

Internal

Method

Note: This table is an example; users should populate it with their own experimental data.

Experimental Protocols
The following are detailed protocols for evaluating the performance of diisopropyl
terephthalate in coating and adhesive formulations.

Protocol for Evaluating DIPT in a PVC Coating
Formulation
Objective: To determine the effect of DIPT concentration on the mechanical properties of a

PVC-based coating.

Materials:

PVC resin

Diisopropyl terephthalate (DIPT)
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Primary plasticizer (if DIPT is used as a co-plasticizer)

Stabilizers

Solvent (e.g., MEK, THF)

Substrate for coating (e.g., glass plates, steel panels)

Equipment:

High-shear mixer

Film applicator (e.g., drawdown bar)

Drying oven

Tensile tester

Durometer (Shore A)

Low-temperature flexibility tester

Procedure:

Formulation Preparation:

In a high-shear mixer, blend the PVC resin and stabilizers until a homogenous powder is

obtained.

Slowly add the pre-weighed diisopropyl terephthalate (and any other plasticizers) to the

powder mixture while mixing.

Gradually add the solvent and continue mixing until a uniform dispersion (plastisol) is

achieved.

Prepare formulations with varying concentrations of DIPT (e.g., 10, 20, 30, 40 phr).

Coating Application:
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Apply the prepared PVC formulation onto the substrate using a film applicator to a

specified thickness.

Cure the coated substrates in a drying oven at a specified temperature and time to ensure

complete solvent evaporation and fusion of the plastisol.

Performance Testing:

Tensile Strength and Elongation (ASTM D882): Cut the cured films into dumbbell shapes

and measure the tensile strength and elongation at break using a tensile tester.

Hardness (ASTM D2240): Measure the Shore A hardness of the cured film using a

durometer.

Low-Temperature Flexibility (ASTM D1790): Determine the temperature at which the

coated sample cracks upon bending.

Plasticizer Migration (ASTM D1203): Measure the weight loss of the cured film after a

specified time at an elevated temperature.
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Fig. 1: Workflow for Evaluating DIPT in PVC Coatings
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Protocol for Evaluating DIPT in an Adhesive Formulation
Objective: To assess the impact of DIPT on the rheological and adhesive properties of a model

adhesive.

Materials:

Base polymer for the adhesive (e.g., acrylic, polyurethane)

Diisopropyl terephthalate (DIPT)

Tackifiers

Other additives (e.g., antioxidants, fillers)

Solvent (if applicable)

Substrates for bonding (e.g., stainless steel, polypropylene)

Equipment:

Laboratory mixer

Viscometer

Adhesion/peel tester

Tensile tester for lap shear testing

Procedure:

Formulation Preparation:

In a laboratory mixer, dissolve the base polymer in the solvent (if used).

Add the diisopropyl terephthalate and mix until fully incorporated.

Add tackifiers and other additives, and continue mixing until a homogenous adhesive is

formed.
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Prepare formulations with different concentrations of DIPT.

Property Measurement:

Viscosity (ASTM D2196): Measure the viscosity of the formulated adhesive at a controlled

temperature.

Open Time: Determine the maximum time after application during which a bond can still

be formed.

Curing Time: Measure the time required for the adhesive to reach its full bond strength.

Adhesion Testing:

180° Peel Adhesion (ASTM D3330): Apply the adhesive to a flexible substrate, bond it to a

rigid substrate, and measure the force required to peel the flexible substrate at a 180°

angle.

Lap Shear Strength (ASTM D1002): Prepare single-lap-joint specimens with the adhesive

between two rigid substrates and measure the shear strength using a tensile tester.
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Fig. 2: Workflow for Evaluating DIPT in Adhesives

Logical Relationships in Formulation
The selection and concentration of diisopropyl terephthalate in a coating or adhesive

formulation are governed by a series of logical relationships aimed at achieving the desired

end-product properties.
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Fig. 3: Logical Flow of DIPT Formulation

Conclusion
Diisopropyl terephthalate is a valuable component in the formulation of coatings and

adhesives, primarily for its function as a plasticizer and solvent. Its use can significantly

improve the flexibility and durability of the final product. The provided protocols offer a

systematic approach to evaluating its performance and optimizing its concentration in various

formulations. It is recommended that researchers and formulators conduct their own

comprehensive studies to determine the precise quantitative effects of diisopropyl
terephthalate in their specific systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Diisopropyl
Terephthalate in Coatings and Adhesives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594509#diisopropyl-terephthalate-in-the-
formulation-of-coatings-and-adhesives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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